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6-oxa-2-Azaspiro[4.5]decane
Compound Name:

hydrochloride
CAS No.: 1956322-51-2
Cat. No.: B1448851

Get Quote

The endocannabinoid system (ECS) is a crucial neuromodulatory system involved in regulating

a plethora of physiological processes, including pain, inflammation, mood, and memory.[1] A
key enzyme governing the tone of the ECS is Fatty Acid Amide Hydrolase (FAAH), an integral
membrane protein responsible for the degradation of the endocannabinoid anandamide (AEA)
and other related fatty acid amides.[1][2] By inhibiting FAAH, the endogenous levels of these
signaling lipids are elevated, offering a promising therapeutic strategy for various disorders,
including chronic pain, anxiety, and neurodegenerative diseases, potentially without the
adverse psychotropic effects associated with direct cannabinoid receptor agonists.[1][3]

While the query for "6-oxa-2-azaspiro[4.5]decane hydrochloride" did not yield a specific,
well-documented FAAH inhibitor in the public scientific literature, the exploration of novel
scaffolds, including spirocyclic structures, is an active area of research.[4] This guide provides
a comprehensive comparison of three of the most widely studied FAAH inhibitors: URB597, PF-
04457845, and BIA 10-2474. These compounds represent different chemical classes and
inhibition mechanisms, and their histories provide critical insights into the development of safe
and effective FAAH-targeted therapeutics.
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Profiles of Key FAAH Inhibitors

URB597 (KDS-4103): The Prototypical Carbamate
Inhibitor

URB597 is a potent and selective inhibitor of FAAH, characterized by its cyclohexylcarbamic
acid aryl ester structure.[5][6] It has been extensively used as a pharmacological tool to
investigate the therapeutic potential of FAAH inhibition.

* Mechanism of Action: URB597 acts as a covalent inhibitor, likely through the carbamylation
of FAAH's catalytic serine nucleophile (Ser241).[7] This covalent modification inactivates the
enzyme.

e Potency: It exhibits high potency with IC50 values in the low nanomolar range, reported as 3
nM in human liver microsomes and 5 nM in rat brain.[5][6]

o Selectivity: URB597 displays good selectivity for FAAH over other cannabinoid-related
targets, including cannabinoid receptors and the anandamide transporter.[6] However, like
many carbamates, high concentrations may lead to off-target interactions with other serine
hydrolases.[8]

« In Vivo Effects: In preclinical models, URB597 has demonstrated anxiolytic-like,
antidepressant-like, and analgesic effects.[6] These effects are generally attributed to the
elevation of endogenous anandamide levels.

PF-04457845: A Highly Potent and Selective Irreversible

Urea-Based Inhibitor

Developed by Pfizer, PF-04457845 is a piperidine urea-based FAAH inhibitor that has been
evaluated in human clinical trials.[9][10][11] It is distinguished by its high potency and
exceptional selectivity.

e Mechanism of Action: PF-04457845 is an irreversible, time-dependent, and covalent inhibitor
that carbamylates the active site serine nucleophile of FAAH.[10][11][12]

o Potency: It is one of the most potent FAAH inhibitors reported, with an IC50 value of 7.2 nM
for human FAAH.[9][10] Its potency is significantly higher than that of URB597.[12]
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o Selectivity: A key feature of PF-04457845 is its exquisite selectivity for FAAH over a wide
range of other serine hydrolases, as demonstrated by activity-based protein profiling (ABPP).
[11][12] This high selectivity minimizes the risk of off-target effects.

 Clinical Development: PF-04457845 has undergone Phase | and Il clinical trials.[13][14]
While it was found to be well-tolerated with a safety profile comparable to placebo, it did not
demonstrate efficacy in treating osteoarthritis pain in a Phase 1l study.[13][14]

BIA 10-2474: A Case Study in the Criticality of Selectivity

BIA 10-2474 is a long-acting FAAH inhibitor that gained notoriety due to the tragic outcome of
its Phase | clinical trial in 2016.[15][16] This event underscored the paramount importance of
thorough preclinical characterization of inhibitor selectivity.

e Mechanism of Action: BIA 10-2474 is a potent, time-dependent FAAH inhibitor.[16]
e Potency: It has a reported IC50 of 4.9 nM in cells expressing human recombinant FAAH.[17]

o Off-Target Effects and Toxicity: The severe adverse events, including one death, observed in
the clinical trial were attributed to off-target effects.[13][16] Subsequent studies revealed that
BIA 10-2474 also inhibits other serine hydrolases, including carboxylesterases and a/f3-
hydrolase domain-containing protein 6 (ABHD®6), with off-target activities potentially leading
to the observed neurotoxicity.[17]

Comparative Analysis of FAAH Inhibitors

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://pubs.acs.org/doi/10.1021/ml100190t
https://pmc.ncbi.nlm.nih.gov/articles/PMC3126636/
https://pdfs.semanticscholar.org/e3cb/5620e2e2f954cdeec911d1ea237aa37ce849.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3910012/
https://pdfs.semanticscholar.org/e3cb/5620e2e2f954cdeec911d1ea237aa37ce849.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3910012/
https://en.wikipedia.org/wiki/BIA_10-2474
https://pmc.ncbi.nlm.nih.gov/articles/PMC9292215/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9292215/
https://www.caymanchem.com/product/23157/bia-10-2474
https://pdfs.semanticscholar.org/e3cb/5620e2e2f954cdeec911d1ea237aa37ce849.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9292215/
https://www.caymanchem.com/product/23157/bia-10-2474
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1448851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Feature

URB597

PF-04457845

BIA 10-2474

Chemical Class

Carbamate

Urea

Imidazole

Carboxamide

Covalent, likely

Mechanism ) ) Covalent, irreversible Covalent, irreversible
irreversible
Potency (IC50) ~3-5 nM[5][6] 7.2 nM[9][10] 4.9 nM[17]
Good, but potential for o
. ) Poor, significant off-
Selectivity off-targets at high Excellent

concentrations

target activity[17]

Clinical Status

Preclinical tool

Phase Il (terminated
for efficacy)[13]

Phase | (terminated
for toxicity)[15][16]

Experimental Protocols
In Vitro FAAH Activity Assay

This protocol describes a common method for determining the inhibitory potency (IC50) of a

compound against FAAH using a radiolabeled substrate.

Materials:

¢ Rat or human brain homogenate (as a source of FAAH)

e [3H]Anandamide (radiolabeled substrate)

o Assay buffer (e.g., Tris-HCI, pH 9.0)

e Test inhibitor compound dissolved in DMSO

¢ Scintillation cocktail and vials

e Liquid scintillation counter

Procedure:
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e Prepare serial dilutions of the test inhibitor in DMSO.
e In a microcentrifuge tube, add the assay buffer.
e Add a small volume of the diluted inhibitor or DMSO (for control).

e Add the brain homogenate to the tube and pre-incubate for a specified time (e.g., 15
minutes) at 37°C to allow the inhibitor to bind to the enzyme.

« Initiate the enzymatic reaction by adding [3H]JAnandamide.
 Incubate the reaction for a defined period (e.g., 30 minutes) at 37°C.
o Terminate the reaction by adding an acidic stop solution (e.g., chloroform/methanol mixture).

e Vortex and centrifuge to separate the aqueous and organic phases. The unreacted
[BH]Anandamide will partition into the organic phase, while the [3H]ethanolamine product will
remain in the aqueous phase.

» Transfer an aliquot of the aqueous phase to a scintillation vial containing scintillation cocktail.
o Measure the radioactivity using a liquid scintillation counter.

o Calculate the percentage of inhibition for each inhibitor concentration relative to the DMSO
control and determine the IC50 value by non-linear regression analysis.

Activity-Based Protein Profiling (ABPP) for Selectivity

ABPP is a powerful chemoproteomic technique to assess the selectivity of an inhibitor against
an entire class of enzymes in a native biological system.

Materials:
o Cell lysate or tissue homogenate
 Test inhibitor compound

e Broad-spectrum serine hydrolase activity-based probe (e.g., FP-rhodamine)
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o SDS-PAGE gels and electrophoresis apparatus
e Fluorescence gel scanner

Procedure:

Treat the proteome (cell lysate or tissue homogenate) with either the test inhibitor or vehicle
(DMSO) for a specified time.

e Add the activity-based probe (e.g., FP-rhodamine) to the treated proteomes and incubate to
allow for covalent labeling of active serine hydrolases.

e Quench the labeling reaction by adding SDS-PAGE loading buffer.
o Separate the proteins by SDS-PAGE.
» Visualize the labeled enzymes using a fluorescence gel scanner.

« Inhibition of a specific serine hydrolase by the test compound will result in a decrease in the
fluorescence intensity of the corresponding band compared to the vehicle-treated control.
The selectivity is determined by observing which bands show reduced intensity.

Visualizations

Caption: Endocannabinoid signaling at the synapse, highlighting the role of FAAH.

Urea/Carbamate Inhibitor
(e.g., PF-04457845 | URB597)
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Click to download full resolution via product page

Caption: General mechanism of covalent inhibition of FAAH by urea or carbamate inhibitors.
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Caption: Experimental workflow for an in vitro FAAH inhibition assay.

Conclusion and Future Perspectives

The inhibition of FAAH remains a highly attractive strategy for the treatment of a range of

neurological and inflammatory disorders. The comparison of URB597, PF-04457845, and BIA
10-2474 illustrates the evolution of FAAH inhibitor development, from early tool compounds to
highly potent and selective clinical candidates. The critical lesson from the BIA 10-2474 trial is
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that exquisite selectivity is as important as potency for the safety of a therapeutic agent. Future
development of FAAH inhibitors, including novel scaffolds like spirocycles, must prioritize
rigorous selectivity profiling early in the discovery process. The continued development of
potent, selective, and safe FAAH inhibitors holds significant promise for delivering novel
therapeutics for unmet medical needs.
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BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b1448851?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1448851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

